4-(4-Chlorophenoxy)-2-phenyl-5-pyrimidinecarboxylic acid
Overview
Description
4-Chlorophenoxyacetic acid is a synthetic pesticide similar to chemicals in a group of plant hormones called auxins . It’s a chlorine derivative of phenoxyacetic acid (PA) and is used as a plant growth regulator . It’s also known by other names such as 2-(4-Chlorophenoxy)acetic acid, 4-CPA, and others .
Molecular Structure Analysis
The molecular formula of 4-Chlorophenoxyacetic acid is C8H7ClO3 . It consists of a chlorophenyl group attached to an acetic acid molecule via an ether linkage .Physical And Chemical Properties Analysis
4-Chlorophenoxyacetic acid is a colorless crystal with a molecular weight of 186.6g/mol . It is highly soluble in water and quite volatile .Scientific Research Applications
- Application of plant growth regulators (such as 24-epibrassinolide, gibberellin, and phthalanilic acid) can mitigate 4-CPA toxicity and maintain crop yield .
- Researchers evaluate its toxicity and environmental impact to develop sustainable practices for its use .
- 4-CPA can be analyzed using spectrophotometry. For instance, the absorbance of the resulting yellow color of samples can be measured at 410 nm .
Herbicide and Plant Growth Regulation
Environmental Risk Assessment
Analytical Chemistry
Mechanism of Action
Target of Action
Compounds with similar structures, such as chlorophenoxyacetic acids, are known to act as plant growth regulators . They are often used as herbicides and are known to affect plant growth by mimicking the action of the plant hormone auxin .
Mode of Action
They mimic the action of auxin, a plant hormone, leading to uncontrolled and disorganized growth, which eventually kills the plant .
Biochemical Pathways
Auxin-like compounds typically affect cell division, cell elongation, differentiation, and other processes related to plant growth .
Pharmacokinetics
Similar compounds like chlorophenoxyacetic acids are known to be highly soluble in water and quite volatile .
Result of Action
Auxin-like compounds generally lead to uncontrolled and disorganized growth in plants, which can eventually cause the plant to die .
Action Environment
The action of “4-(4-Chlorophenoxy)-2-phenyl-5-pyrimidinecarboxylic acid” may be influenced by various environmental factors. For example, the effectiveness of similar compounds can be affected by factors such as temperature, humidity, and light conditions .
Safety and Hazards
properties
IUPAC Name |
4-(4-chlorophenoxy)-2-phenylpyrimidine-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN2O3/c18-12-6-8-13(9-7-12)23-16-14(17(21)22)10-19-15(20-16)11-4-2-1-3-5-11/h1-10H,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UBODBGNVTZRUBH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC=C(C(=N2)OC3=CC=C(C=C3)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenoxy)-2-phenyl-5-pyrimidinecarboxylic acid | |
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